Cas no 2156991-12-5 (3-(3-chloro-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine)

• Product Name: 3-(3-chloro-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine
• CAS No: 2156991-12-5
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 6360788
• PubChem ID: 165951261
• Update Time: 2025-06-11

3-(3-chloro-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine
• 2156991-12-5
• EN300-1149641

• Inchi： 1S/C10H9ClFN3/c1-5-2-6(4-7(11)3-5)9-8(12)10(13)15-14-9/h2-4H,1H3,(H3,13,14,15)
• InChI Key： FZETZIOEMOBLJI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1=C(C(N)=NN1)F

Computed Properties

• Exact Mass: 225.0469032g/mol
• Monoisotopic Mass: 225.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(3-chloro-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine

Introduction to 3-(3-chloro-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine (CAS No. 2156991-12-5)

3-(3-chloro-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications. This compound, identified by its CAS number 2156991-12-5, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and pharmaceutical relevance. The presence of both chloro and fluoro substituents in its aromatic ring system contributes to its distinct chemical properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 3-(3-chloro-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine consists of a pyrazole core substituted with a 3-chloro-5-methylphenyl group at the 3-position and a fluoro group at the 4-position. This specific arrangement of functional groups enhances its interactions with biological targets, thereby increasing its pharmacological efficacy. The compound's ability to modulate various biological pathways has been explored in recent years, leading to promising findings in preclinical studies.

In the realm of medicinal chemistry, the synthesis and modification of pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities. The compound in question, 3-(3-chloro-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine, has been investigated for its potential role in treating various diseases, including inflammatory disorders and infectious diseases. Its structural features make it an attractive candidate for further development into novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. These studies have revealed that the fluoro substituent plays a crucial role in enhancing binding affinity, while the chloro group contributes to metabolic stability. Such insights have guided the optimization of synthetic routes and the design of derivatives with improved pharmacokinetic profiles.

The pharmacological properties of 3-(3-chloro-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine have been evaluated through in vitro and in vivo experiments. Initial studies have demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathways. For instance, it has shown promise in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory signaling cascades. Additionally, its antimicrobial activity has been noted, suggesting potential applications in treating bacterial and viral infections.

The synthesis of this compound involves multi-step organic reactions, including condensation, substitution, and functional group transformations. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product is suitable for further pharmaceutical development. The use of green chemistry principles has also been considered to minimize environmental impact during production.

The regulatory landscape for pharmaceutical compounds necessitates rigorous testing and validation before they can be approved for clinical use. The development pipeline for 3-(3-chloro-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine is ongoing, with researchers working towards optimizing its formulation and delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate this process and bring this promising compound to patients who may benefit from it.

In conclusion, 3-(3-chloro-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine (CAS No. 2156991-12-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its pharmacological properties, paving the way for innovative treatments in various medical fields. As our understanding of this compound grows, so does the optimism for its future contributions to healthcare.